Cas no 3581-91-7 (4,5-Dimethylthiazole)

4,5-Dimethylthiazole Properties

Names and Identifiers

• 4,5-Dimethylthiazole
• 4,5-dimethyl-1,3-thiazole
• 4,5-Dimethyl-thiazol
• EINECS 222-703-3
• FEMA No. 3274
• Thiazole,4,5-dimethyl
• Thiazole, 4,5-dimethyl-
• 4,5-dimethyl-thiazole
• 4,5-dimethyl thiazole
• U3RP5I088G
• UWSONZCNXUSTKW-UHFFFAOYSA-N
• PubChem9938
• dimethylthiazole, 4,5-
• KSC225A1B
• FEMA 3274
• 4,5-Dimethyl-1,3-thiazole #
• 4,5-Dimethylth
• +Expand

• MDL： MFCD00005336
• InChIKey： UWSONZCNXUSTKW-UHFFFAOYSA-N
• Inchi： 1S/C5H7NS/c1-4-5(2)7-3-6-4/h3H,1-2H3
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C([H])([H])[H]
• BRN： 0105694

Computed Properties

• Exact Mass: 113.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.03
• Heavy Atom Count: 7
• Complexity: 65.099
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.75990
• PSA: 41.13000
• Refractive Index: n20/D 1.521(lit.)
• Boiling Point: 159°C(lit.)
• Melting Point: 83-84 C
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• FEMA: 3274
• Color/Form: Solid crystallization
• Solubility: Soluble in ethanol and diethyl ether.
• Density: 1.07 g/mL at 25 °C(lit.)

4,5-Dimethylthiazole Security Information

• Symbol: GHS02 GHS05 GHS07
• RTECS：XJ4380000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S39-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R22; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
• PackingGroup：III
• Risk Phrases： 10-22-37/38-41
• Signal Word：Danger
• HazardClass：3

4,5-Dimethylthiazole Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%